Cas no 147962-92-3 (1,3-Propanediol, 2-chloro-2-(hydroxymethyl)-)

1,3-Propanediol, 2-chloro-2-(hydroxymethyl)- structure
147962-92-3 structure
Product Name:1,3-Propanediol, 2-chloro-2-(hydroxymethyl)-
CAS No:147962-92-3
MF:C4H9ClO3
MW:140.565460920334
CID:3775641
PubChem ID:85686150
Update Time:2025-04-22

1,3-Propanediol, 2-chloro-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-chloro-2-(hydroxymethyl)-
    • 2-Chloro-2-(hydroxymethyl)propane-1,3-diol
    • 147962-92-3
    • Inchi: 1S/C4H9ClO3/c5-4(1-6,2-7)3-8/h6-8H,1-3H2
    • InChI Key: DNDOSDUOUWWBPN-UHFFFAOYSA-N
    • SMILES: C(O)C(Cl)(CO)CO

Computed Properties

  • Exact Mass: 140.0240218Da
  • Monoisotopic Mass: 140.0240218Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 54
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 60.7Ų

1,3-Propanediol, 2-chloro-2-(hydroxymethyl)- Related Literature

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